![molecular formula C13H10BrFO B2738747 1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene CAS No. 1355171-43-5](/img/structure/B2738747.png)
1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene
Overview
Description
“1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene” is a chemical compound with the CAS Number: 1355171-43-5 . It has a molecular weight of 281.12 . The IUPAC name for this compound is 1- [4- (bromomethyl)phenoxy]-4-fluorobenzene .
Molecular Structure Analysis
The InChI code for “1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene” is 1S/C13H10BrFO/c14-9-10-1-5-12 (6-2-10)16-13-7-3-11 (15)4-8-13/h1-8H,9H2 . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Synthesis and Chemical Properties
Research in synthetic chemistry has led to the development of novel compounds with potential for various applications. For example, the synthesis of highly brominated phenols with radical-scavenging activity from marine algae shows the potential of brominated compounds in pharmaceuticals and as antioxidants (Xiao-Juan Duan, Xiao‐Ming Li, & Bin‐Gui Wang, 2007). Additionally, advancements in the synthesis of bis(bromomethyl)-fluorobenzenes through multistep reactions highlight the importance of these compounds in the synthesis of complex organic molecules (Song Yan-min, 2007).
Materials Science and Engineering
In materials science, bromo and fluoro compounds are explored for their unique properties. For instance, 4-bromo-2-fluoromethoxybenzene was studied as a novel bi-functional electrolyte additive for lithium-ion batteries, showcasing its potential to enhance battery safety and performance without compromising cycle performance (Zhang Qian-y, 2014).
Environmental and Biological Applications
In environmental science, the degradation pathways and environmental impact of halogenated compounds, including fluorobenzenes, have been investigated. Studies on the degradation of fluorobenzene and its metabolites by specific bacterial strains offer insights into bioremediation strategies for halogenated environmental pollutants (N. Strunk & K. Engesser, 2013).
Catalysis and Chemical Reactions
The role of fluorobenzenes in catalysis and chemical reactions has been a subject of study, with research demonstrating the synthesis of trimethyl(2-phenoxyethyl)silanes from aromatic fluorides, highlighting the versatility of fluoro compounds in synthetic organic chemistry (Scott Grecian, Sabine Hadida, & S. D. Warren, 2005).
Safety and Hazards
properties
IUPAC Name |
1-(bromomethyl)-4-(3-fluorophenoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFO/c14-9-10-4-6-12(7-5-10)16-13-3-1-2-11(15)8-13/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFIMPPAIHJQTTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OC2=CC=C(C=C2)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Bromomethyl)phenoxy]-3-fluorobenzene | |
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